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CAS No.: 252573-77-6

Cat. No.: B1145055

Get Quote

\ J

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of the Schiff base, Phenol, 2-[[(4-fluorophenyl)imino]methyl]-.
This document is intended for researchers, scientists, and professionals in the field of drug
development and materials science, offering in-depth insights into its characterization and
utility.

Introduction

Phenol, 2-[[(4-fluorophenyl)imino]methyl]-, also known as N-salicylidene-4-fluoroaniline, is a
Schiff base derived from the condensation of salicylaldehyde and 4-fluoroaniline. Schiff bases
constitute a significant class of organic compounds characterized by the presence of an
azomethine (-C=N-) group. These compounds are of great interest due to their versatile
applications in medicinal chemistry, coordination chemistry, and materials science. The
incorporation of a fluorine atom into the phenyl ring of this particular Schiff base is of notable
importance as fluorine substitution can significantly modulate the electronic, lipophilic, and
metabolic properties of a molecule, often enhancing its biological activity.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1145055#bc-rfq
https://www.benchchem.com/product/b1145055/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-phenol-2-4-fluorophenyl-imino-methyl
https://www.benchchem.com/product/b1145055/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-phenol-2-4-fluorophenyl-imino-methyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This guide will delve into the fundamental chemical properties, provide a detailed synthesis
protocol, and explore the spectral characteristics and potential therapeutic applications of this
compound.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Phenol, 2-[[(4-
fluorophenyl)imino]methyl]- is essential for its handling, formulation, and application in
various research and development endeavors.

Property Value Source
CAS Number 3382-62-5 N/A
Molecular Formula Ci3Hi0FNO N/A
Molecular Weight 215.23 g/mol N/A

Off-white to pale yellow
Appearance ] ] N/A
crystalline solid

Melting Point 82.0t0 86.0 °C [1]

Soluble in most organic
Solubility solvents such as ethanol, [2]

methanol, and chloroform.

Synthesis and Mechanism

The synthesis of Phenol, 2-[[(4-fluorophenyl)imino]methyl]- is a classic example of Schiff
base formation, proceeding through a nucleophilic addition-elimination reaction.

Reaction Scheme

The overall reaction involves the condensation of salicylaldehyde with 4-fluoroaniline, typically
under reflux in an alcoholic solvent.

Caption: Synthesis of Phenol, 2-[[(4-fluorophenyl)imino]lmethyl]-.
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Detailed Experimental Protocol

e Reactant Preparation: In a round-bottom flask, dissolve salicylaldehyde (1 equivalent) in
absolute ethanol.

o Addition of Amine: To this solution, add 4-fluoroaniline (1 equivalent) dropwise while stirring.

e Reaction Condition: The reaction mixture is then refluxed for a period of 2-4 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

e Product Isolation: Upon completion, the reaction mixture is cooled to room temperature. The
precipitated solid product is collected by filtration.

 Purification: The crude product is washed with cold ethanol and then recrystallized from a
suitable solvent like ethanol to afford the pure Phenol, 2-[[(4-fluorophenyl)imino]methyl]-
as a crystalline solid.

The choice of an alcoholic solvent is crucial as it effectively dissolves the reactants and
facilitates the removal of the water molecule formed during the reaction, driving the equilibrium
towards the product side.

Spectral Characterization

The structural elucidation of Phenol, 2-[[(4-fluorophenyl)imino]lmethyl]- is accomplished
through a combination of spectroscopic techniques.

'H NMR Spectroscopy

While a specific spectrum for the title compound is not readily available in the cited literature,
the *H NMR spectrum of a closely related analogue, (E)-5-(diethylamino)-2-(((4-
fluorophenyl)imino)methyl)phenol, provides valuable insights.[1] The key expected signals for
Phenol, 2-[[(4-fluorophenyl)imino]methyl]- would be:

e -OH Proton: A singlet in the downfield region (around 13 ppm), indicative of a strong
intramolecular hydrogen bond with the imine nitrogen.

e -CH=N- Proton: A singlet typically observed between 8.0 and 9.0 ppm.
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o Aromatic Protons: A series of multiplets in the range of 6.5 to 8.0 ppm corresponding to the
protons on both the salicylaldehyde and 4-fluoroaniline rings.

Infrared (IR) Spectroscopy

The IR spectrum is instrumental in confirming the formation of the Schiff base by identifying the
characteristic vibrational frequencies of its functional groups.

Wavenumber (cm—?) Assignment

~3400 (broad) O-H stretching vibration of the phenolic group

~3050 Aromatic C-H stretching

1620 C=N (azomethine) stretching, confirming Schiff
base formation

~1280 C-O (phenolic) stretching

~1230 C-F stretching

The appearance of a strong band around 1620 cm~? for the C=N stretch and the absence of
the characteristic C=0 stretching band of the starting salicylaldehyde are definitive indicators of
a successful reaction.

Mass Spectrometry

Mass spectrometry would confirm the molecular weight of the compound. The molecular ion
peak (M*) would be expected at m/z 215, corresponding to the molecular weight of
Ci3H10FNO.

Potential Applications in Drug Development

Schiff bases derived from salicylaldehyde are a well-established class of compounds with a
wide array of biological activities. The introduction of a fluorine atom can further enhance these
properties.

Antimicrobial Activity
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Numerous studies have demonstrated the antibacterial and antifungal properties of
salicylaldehyde-derived Schiff bases.[3][4] The imine group is considered crucial for this
activity. The mechanism is believed to involve the chelation of metal ions essential for microbial
growth or the interaction with cellular components like enzymes and DNA. While specific data
for the title compound is limited, related compounds have shown significant activity against
various pathogens. For instance, some salicylaldimine derivatives have exhibited promising
minimum inhibitory concentrations (MIC) against pathogenic bacteria.[5][6]

Anticancer Activity

The anticancer potential of salicylaldehyde-based Schiff bases and their metal complexes has
been extensively investigated.[7][8] These compounds can induce apoptosis in cancer cells
through various mechanisms, including DNA binding and cleavage, and inhibition of key
enzymes like topoisomerase. The planar structure of the Schiff base allows for intercalation
between DNA base pairs. The half-maximal inhibitory concentrations (ICso) for some zinc
salicylaldimine complexes against MCF-7 breast cancer cells have been reported in the range
of 22.18-70.05 uM.[7]

Phenol, 2-[[(4-fluorophenyl)imino]methyl]-
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Caption: Potential applications of Phenol, 2-[[(4-fluorophenyl)imino]methyl]-.

Coordination Chemistry
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The phenolic hydroxyl group and the imine nitrogen atom make Phenol, 2-[[(4-
fluorophenyl)imino]methyl]- an excellent chelating ligand for various metal ions. The
resulting metal complexes can exhibit enhanced biological activity compared to the free ligand
and have potential applications in catalysis and as chemical sensors.

Conclusion

Phenol, 2-[[(4-fluorophenyl)imino]methyl]- is a versatile Schiff base with a straightforward
synthesis and a range of promising physicochemical and potential biological properties. Its
structural features, particularly the presence of the azomethine group and the fluorine
substituent, make it a valuable scaffold for the development of new therapeutic agents and
functional materials. Further in-depth studies are warranted to fully elucidate its biological
mechanism of action and to explore its full potential in various scientific and industrial
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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